BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Spectroscopic Data of 2-Deoxokanshone M

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: 2-Deoxokanshone M
Cat. No.: B12362712
Get Quote
\ J

This technical guide provides an in-depth overview of the spectroscopic data for 2-
Deoxokanshone M, a sesquiterpenoid isolated from Nardostachys jatamansi. The information
is intended for researchers, scientists, and professionals in the field of drug development,
offering a detailed analysis of its structural elucidation through Nuclear Magnetic Resonance
(NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Spectroscopic Data Analysis

The structural characterization of 2-Deoxokanshone M has been accomplished using a
combination of advanced spectroscopic techniques. This section presents a comprehensive
summary of the NMR, MS, and IR data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectra of 2-Deoxokanshone M were recorded in both Pyridine-ds and
DMSO-ds to provide a thorough characterization of its chemical structure. The data are
presented in the tables below.

Table 1: *H and 3C NMR Spectroscopic Data for 2-Deoxokanshone M in Pyridine-ds
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OH (ppm), Multiplicity (J in

Position Hz) oC (ppm)
1 7.22,d (2.4) 155.8
2 200.1
3a 2.64, dd (17.2, 4.0) 41.5
3p 2.94, dd (17.2, 12.0)

4 3.67, ddd (12.0, 4.0, 2.4) 40.0
5 42.6
6 3.07,q(7.2) 48.9
7 126.9
8 6.03, s 120.3
9 168.1
10 121.2
11 75.3
12 157, s 29.5
13 1.55,s 29.9
14 1.33,s 20.8
15 1.14,d (7.2) 15.1

Table 2: 1H and 3C NMR Spectroscopic Data for 2-Deoxokanshone M in DMSO-de[1]
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Position oH (ppm) oC (ppm)
1 7.14 153.2
2 - 198.6
3 2.81, 2.52 40.5
4 3.45 38.8
5 - 41.6
6 2.75 48.1
7 - 125.8
8 591 119.5
9 - 167.3
10 - 120.1
11 5.23 73.8
12 1.29 29.3
13 1.27 29.6
14 1.15 204
15 0.95 15.1

Mass Spectrometry (MS)

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was utilized to
determine the exact mass and molecular formula of 2-Deoxokanshone M.

Table 3: HRESIMS Data for 2-Deoxokanshone M

lon [M+H]* (Observed) [M+H]* (Calculated) Molecular Formula

C15H2202 234.1619 234.1620 C15H2202
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Infrared (IR) Spectroscopy

While a specific experimental IR spectrum for 2-Deoxokanshone M is not readily available in
the reviewed literature, the expected absorption bands can be predicted based on its known

functional groups.

Table 4: Predicted Infrared Absorption Bands for 2-Deoxokanshone M

Expected Wavenumber

Functional Group Vibrational Mode
(cm™)

O-H (Alcohol) Stretching, H-bonded 3500 - 3200 (broad)
C-H (sp?® hybridized) Stretching 3000 - 2850

C-H (sp? hybridized) Stretching 3100 - 3000

C=0 (a,B-unsaturated ketone) Stretching 1685 - 1665

C=C (Alkene) Stretching 1650 - 1600

C-0O (Alcohol) Stretching 1260 - 1000

Experimental Protocols
Isolation of 2-Deoxokanshone M

The isolation of 2-Deoxokanshone M was performed on the dried and powdered rhizomes of
Nardostachys jatamansi. The plant material (5 kg) was extracted with methanol (MeOH) at
room temperature. The resulting crude extract was suspended in a water-methanol mixture and
successively partitioned with n-hexane, chloroform (CHCIs), ethyl acetate (EtOAc), and n-
butanol (n-BuOH). The chloroform-soluble fraction was subjected to silica gel column
chromatography and eluted with a gradient of chloroform and methanol. Fractions containing 2-
Deoxokanshone M were identified by thin-layer chromatography, combined, and further
purified by preparative high-performance liquid chromatography (HPLC) to yield the pure
compound.

Spectroscopic Analysis
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* NMR Spectroscopy: *H NMR, 3C NMR, and 2D NMR (COSY, HSQC, and HMBC) spectra
were acquired on a 400 MHz spectrometer. Chemical shifts (8) are reported in parts per
million (ppm) relative to tetramethylsilane (TMS) as the internal standard.

o Mass Spectrometry: HRESIMS data were obtained using a time-of-flight (TOF) mass
spectrometer equipped with an electrospray ionization (ESI) source operating in the positive
ion mode.

« Infrared Spectroscopy: IR spectra are typically recorded on a Fourier-transform infrared
(FTIR) spectrophotometer. Samples are commonly prepared as a thin film on a sodium
chloride (NaCl) plate or as a potassium bromide (KBr) pellet.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the isolation and structural elucidation of 2-
Deoxokanshone M.
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Figure 1: Isolation and Identification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Isolation of Novel Sesquiterpeniods and Anti-neuroinflammatory Metabolites from
Nardostachys jatamansi - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Spectroscopic
Data of 2-Deoxokanshone M]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362712/docs#a-comprehensive-technical-guide-to-
the-spectroscopic-data-of-2-deoxokanshone-m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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